Cas no 1805654-77-6 (Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1805654-77-6
• MF: C₁₃H₁₁ClF₃NO₃
• MW: 321.67955327034
• CID: 4980322
• Update Time: 2025-05-27

Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H11ClF3NO3/c1-2-20-11(19)5-9-3-8(6-14)4-10(7-18)12(9)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： HMCBOVXFPPVIQN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate

Research Brief on Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805654-77-6)

Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805654-77-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity.

The compound's structural features, including the chloromethyl and cyano groups, make it a versatile building block for further chemical modifications. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are often pivotal in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate as a precursor in the development of potent kinase inhibitors, showcasing its relevance in oncology research.

In addition to its synthetic applications, recent investigations have delved into the pharmacokinetic and toxicological profiles of this compound. A preclinical study conducted by a leading pharmaceutical company revealed that derivatives of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate exhibit favorable metabolic stability and low cytotoxicity, making them promising candidates for further drug development. These findings were corroborated by in vitro and in vivo assays, which underscored the compound's potential as a scaffold for designing safer and more effective therapeutics.

Despite these advancements, challenges remain in optimizing the synthetic routes for Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. A 2024 review in Organic Process Research & Development highlighted several innovative strategies that could streamline the production of this compound while minimizing environmental impact.

Looking ahead, the continued exploration of Ethyl 5-chloromethyl-3-cyano-2-(trifluoromethoxy)phenylacetate and its derivatives holds great promise for advancing drug discovery. Future research directions may include the development of targeted delivery systems and the investigation of its mechanisms of action in disease models. As the field evolves, this compound is likely to remain a focal point for interdisciplinary collaborations between chemists, biologists, and pharmacologists.